Cas no 42875-50-3 (Sodium, (3,3-dimethyl-1-butynyl)-)

• Product Name: Sodium, (3,3-dimethyl-1-butynyl)-
• CAS No: 42875-50-3
• MF: C₆H₉Na
• MW: 104.125432729721
• CID: 324234
• PubChem ID: 12632398
• Update Time: 2025-04-19

Sodium, (3,3-dimethyl-1-butynyl)- Chemical and Physical Properties

Names and Identifiers

• Sodium, (3,3-dimethyl-1-butynyl)-
• sodium,3,3-dimethylbut-1-yne
• Sodium 3,3-dimethylbut-1-yn-1-ide
• DTXSID80505048
• 42875-50-3

• Inchi： 1S/C6H9.Na/c1-5-6(2,3)4;/h2-4H3;/q-1;+1
• InChI Key： GXSFCGHNZOFEQJ-UHFFFAOYSA-N
• SMILES： [Na+].C(C#[C-])(C)(C)C

Computed Properties

• Exact Mass: 104.06019457g/mol
• Monoisotopic Mass: 104.06019457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 78.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų